
An In-depth Technical Guide to the Solubility of
Americium Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of americium(III)

chloride (AmCl₃) in various solvents. Due to its radioactivity, handling and experimentation with

americium and its compounds require specialized facilities and adherence to strict safety

protocols. This document synthesizes available data on the solubility of AmCl₃ in aqueous and

non-aqueous systems, outlines experimental methodologies for solubility determination, and

presents visual representations of its chemical behavior and relevant experimental workflows.

Physicochemical Properties of Americium(III)
Chloride
Americium(III) chloride is a pink, hygroscopic crystalline solid with the chemical formula AmCl₃.

It exists in both anhydrous and hydrated forms, with the hexahydrate (AmCl₃·6H₂O) being

common.[1][2] The anhydrous form has a hexagonal crystal structure, while the hexahydrate

has a monoclinic structure.[1]

Table 1: Physicochemical Properties of Americium(III) Chloride
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Property Value References

Chemical Formula AmCl₃ [1]

Molar Mass 349.42 g/mol (anhydrous) [3]

Appearance Pink hexagonal crystals [1][3]

Density 5.87 g/cm³ [3]

Melting Point 715 °C [3]

Boiling Point 850 °C [1]

Crystal Structure
Hexagonal (anhydrous),

Monoclinic (hexahydrate)
[1][3]

Solubility in Aqueous Solutions
The solubility of americium(III) chloride in aqueous solutions is significantly influenced by

factors such as pH, temperature, and the concentration of other ions, particularly chloride ions.

In aqueous environments, the trivalent oxidation state (Am³⁺) is the most stable.[3][4]

Speciation in Aqueous Solutions
In dilute, non-complexing aqueous solutions, the americium(III) ion exists as a hydrated cation,

[Am(H₂O)ₙ]³⁺.[3] However, the speciation of americium is heavily dependent on the chemical

conditions of the solution.

Hydrolysis: In solutions with low acidity, Am(III) undergoes hydrolysis to form various hydroxo

complexes, which can lead to the precipitation of americium hydroxide [Am(OH)₃].[5][6]

Carbonate Complexation: In the presence of carbonate ions, americium forms strong

carbonate complexes, which can significantly increase its solubility.[7]

Chloride Complexation: The presence of chloride ions in the solution leads to the stepwise

formation of chloro-complexes, [AmClₓ(H₂O)ₙ₋ₓ]³⁻ˣ.[3] At room temperature, the formation of

inner-sphere chloro-complexes is not significant unless the chloride concentration is very

high (typically greater than 8 M).[3] However, at elevated temperatures, the formation of

these complexes is favored even at lower chloride concentrations. For instance, at 200 °C, a
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chloride concentration of just 3 M is sufficient to induce observable complex formation.[3] In

highly concentrated lithium chloride solutions (e.g., ~14 M LiCl), inner-sphere chloride

complexation is observed even at room temperature.[3]

The following diagram illustrates the general speciation pathway of Am(III) in an aqueous

chloride solution as the chloride concentration increases.

Increasing [Cl⁻]

[Am(H₂O)ₙ]³⁺ [AmCl(H₂O)ₙ₋₁]²⁺+ Cl⁻ [AmCl₂(H₂O)ₙ₋₂]⁺+ Cl⁻ ... [AmClₓ]³⁻ˣ+ Cl⁻

Click to download full resolution via product page

Aqueous Speciation of Am(III) with Increasing Chloride Concentration.

Quantitative Solubility Data in Aqueous Solutions
While americium(III) compounds are generally considered soluble in acidic and neutral

aqueous solutions, precise quantitative data for AmCl₃ in pure water is not readily available in

the literature.[4] The solubility is highly dependent on the factors mentioned above, leading to a

range of reported values under different conditions. The formation of insoluble hydroxides or

carbonates can limit the apparent solubility.[5][7]

Solubility in Organic Solvents
Quantitative solubility data for americium(III) chloride in common organic solvents is scarce in

the published literature.[8] This is partly due to the challenges associated with handling highly

radioactive materials for such measurements. However, qualitative information and analogies

with lanthanide elements, which exhibit similar chemistry to actinides in the +3 oxidation state,

can provide some insights.[4]

Europium(III) chloride (EuCl₃), a lanthanide analogue of AmCl₃, is reported to be soluble in

alcohols (like ethanol) and acetone, and slightly soluble in tetrahydrofuran.[9][10][11] Based on

this, it can be inferred that anhydrous americium(III) chloride may exhibit some solubility in

polar organic solvents.
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Table 2: Estimated Solubility of Americium(III) Chloride in Organic Solvents (Based on

Lanthanide Analogues)

Solvent Formula
Estimated
Solubility

References (for
Analogue)

Ethanol C₂H₅OH Soluble [9][12]

Methanol CH₃OH Soluble [13]

Acetone C₃H₆O Soluble [9][10]

Tetrahydrofuran (THF) C₄H₈O Slightly Soluble [10]

Liquid Ammonia NH₃ Insoluble [4]

It is crucial to note that these are estimations and experimental verification is required for

precise solubility values. Recent research has focused on synthesizing organic-soluble

synthons of anhydrous Am(III) halides to facilitate studies in non-aqueous chemistry.[8]

Experimental Protocol for Solubility Determination
Determining the solubility of a radioactive compound like americium chloride requires a

carefully planned experimental protocol that ensures radiological safety and accurate

measurements. The following is a generalized protocol based on standard methods for

determining the solubility of inorganic and radioactive compounds.[14][15][16][17]

Materials and Equipment
Americium(III) chloride: Anhydrous or hydrated form of known purity.

Solvents: High-purity water, organic solvents of interest.

Glassware: Vials with screw caps, volumetric flasks, pipettes.

Analytical Balance: For accurate weighing.

Thermostatic Shaker/Incubator: To maintain constant temperature and ensure equilibrium.
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Centrifuge: To separate the solid phase from the saturated solution.

Filtration System: Syringe filters (e.g., 0.22 µm) to remove any suspended particles.

Radiation Detection System: Alpha spectrometer or liquid scintillation counter for quantifying

americium concentration.

Personal Protective Equipment (PPE): Gloves, lab coat, safety glasses.

Radiological Containment: Glovebox or fume hood suitable for handling alpha-emitting

radionuclides.

Experimental Workflow
The following diagram outlines a typical workflow for determining the solubility of AmCl₃.
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess AmCl₃

Add to a known volume of solvent in a vial

Seal vial and place in thermostatic shaker

Agitate at constant temperature until equilibrium is reached

Allow solid to settle

Centrifuge the sample

Withdraw a known volume of the supernatant

Filter the supernatant

Prepare dilutions of the filtered solution

Measure americium concentration using alpha spectrometry or LSC

Calculate solubility

Click to download full resolution via product page

Experimental Workflow for Determining Americium Chloride Solubility.
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Step-by-Step Procedure
Preparation of Saturated Solution:

In a radiologically controlled environment (e.g., a glovebox), accurately weigh an amount

of AmCl₃ that is in excess of its expected solubility.

Transfer the weighed AmCl₃ to a vial containing a precise volume of the chosen solvent.

Securely cap the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatic shaker set to the desired temperature.

Agitate the mixture for a sufficient period to ensure that equilibrium between the solid and

dissolved phases is reached. This may take several hours to days. The system is

considered to be at equilibrium when the concentration of the solute in the solution

remains constant over time.

Phase Separation:

Once equilibrium is achieved, cease agitation and allow the excess solid to settle.

To ensure complete separation of the solid phase, centrifuge the vial at a high speed.

Carefully withdraw a known aliquot of the clear supernatant using a calibrated pipette. It is

critical not to disturb the solid at the bottom of the vial.

For further purification, the collected supernatant can be passed through a syringe filter

(e.g., 0.22 µm) to remove any fine particulate matter.

Analysis:

Prepare a series of dilutions of the filtered saturated solution using the same solvent.

Determine the concentration of americium in the diluted solutions using a suitable

radiometric technique such as alpha spectrometry or liquid scintillation counting.
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From the measured concentration and the dilution factor, calculate the concentration of

americium in the original saturated solution. This value represents the solubility of AmCl₃

in the specific solvent at the given temperature.

Safety Precautions
All handling of americium(III) chloride must be performed in a glovebox or a fume hood

specifically designed for handling alpha-emitting radioactive materials to prevent inhalation

and ingestion.[18]

Appropriate PPE, including double gloves, a lab coat, and safety glasses, must be worn at all

times.

All waste generated during the experiment, including contaminated vials, pipette tips, and

solvents, must be disposed of as radioactive waste according to institutional and regulatory

guidelines.

Regular monitoring of the work area and personnel for radioactive contamination is essential.

Conclusion
The solubility of americium(III) chloride is a complex topic, with its behavior in aqueous

solutions being heavily dependent on conditions such as pH, temperature, and the presence of

complexing ligands like chloride and carbonate. While its solubility in aqueous media has been

studied to some extent, there is a notable lack of quantitative data for its solubility in common

organic solvents. The information provided in this guide, including the estimated solubilities in

organic solvents based on lanthanide analogues and the detailed experimental protocol, serves

as a valuable resource for researchers. Further experimental work is necessary to definitively

determine the solubility of americium(III) chloride in a wider range of non-aqueous solvents,

which will be crucial for advancing our understanding of actinide chemistry and for applications

in nuclear fuel reprocessing and waste management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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